4-Bromo-7-methoxy-1,6-naphthyridine

• Molecular Formula: C9H7BrN2O
• Molecular Weight: 239.07 g/mol
• IUPAC Name: 4-bromo-7-methoxy-1,6-naphthyridine
• InChI: InChI=1S/C9H7BrN2O/c1-13-9-4-8-6(5-12-9)7(10)2-3-11-8/h2-5H,1H3
• InChI Key: CVWHTBFKOCFVTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=NC=CC(=C2C=N1)Br

Description

4-Bromo-7-methoxy-1,6-naphthyridine is a halogenated heterocyclic compound featuring a naphthyridine core substituted with a bromine atom at position 4 and a methoxy group at position 5. The naphthyridine scaffold, a bicyclic structure with two fused pyridine rings, is notable for its electron-deficient aromatic system, making it a versatile intermediate in medicinal chemistry and materials science. The bromine substituent enhances reactivity for cross-coupling reactions, while the methoxy group contributes electron-donating effects, modulating electronic properties and solubility .

Comparison with Similar Compounds

Key Properties:

• Molecular Formula : C₉H₇BrN₂O
• Molecular Weight : ~255–260 g/mol (inferred from analogs in ).
• Reactivity : Bromine at position 4 facilitates nucleophilic substitution (e.g., amination) or transition metal-catalyzed couplings (e.g., Suzuki reactions) .

Comparison with Similar Compounds

Structural and Electronic Comparisons

The biological and chemical profiles of 1,6-naphthyridine derivatives are highly substituent-dependent. Below is a comparative analysis with structurally related compounds:

Compound	Substituents	Key Properties	References
4-Bromo-7-methoxy-1,6-naphthyridine	Br (C4), OMe (C7)	- Bromine enables cross-coupling; methoxy enhances solubility.
4-Chloro-7-methoxy-1,6-naphthyridine	Cl (C4), OMe (C7)	- Smaller halogen (Cl) reduces steric hindrance but lowers reactivity vs. Br.
8-Bromo-7-methoxy-1,6-naphthyridin-4(1H)-one	Br (C8), OMe (C7), ketone (C4)	- Ketone group increases polarity; bromine at C8 alters regioselectivity in reactions.
5-Bromo-N-(2,3-dimethoxybenzyl)-8-hydroxy-1,6-naphthyridine-7-carboxamide	Br (C5), OH (C8), carboxamide	- Carboxamide and hydroxyl groups confer anti-HIV activity via integrase inhibition.
3-Bromo-8-chloro-1,5-naphthyridine	Br (C3), Cl (C8)	- Distinct ring isomer (1,5-naphthyridine) alters electronic distribution and binding affinity.

Data Tables

Table 1: Physicochemical Properties

Compound	Molecular Weight	LogP (Predicted)	Water Solubility (mg/mL)
4-Bromo-7-methoxy-1,6-naphthyridine	~255–260	~1.8	~0.5 (low)
4-Chloro-7-methoxy-1,6-naphthyridine	194.62	~1.5	~1.2 (moderate)
8-Bromo-7-methoxy-1,6-naphthyridin-4(1H)-one	255.07	~1.2	~0.3 (low)

Key Research Findings

• Reactivity : Bromine at C4 in 1,6-naphthyridines undergoes efficient Pd-catalyzed couplings, whereas chloro analogs require harsher conditions .
• Resistance Profiles: Naphthyridine-based HIV integrase inhibitors (e.g., L-870,810) show non-overlapping resistance mutations with diketo acids, highlighting structural versatility .
• Toxicity: Lower toxicity of 1,6-naphthyridines compared to quinolones is attributed to reduced off-target binding .